Cas no 4475-28-9 ( )

• Product Name: &nbsp
• CAS No: 4475-28-9
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 929644
• PubChem ID: 235119
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-undec-10-enylpropanedioic acid
• 2-(10-Undecenyl)malonic acid
• AC1L5TOA
• AC1Q5ROL
• AR-1L7924
• CTK4I8446
• NSC36179
• undec-10-en-1-ylpropanedioic acid
• undec-10-enyl-malonic acid
• Undec-10-enyl-malonsaeure
• 2-(10-UNDECEN-1-YL)PROPANEDIOIC ACID
• SCHEMBL5369364
• 4475-28-9
• NSC 36179
• NSC-36179
• PROPANEDIOIC ACID, 2-(10-UNDECEN-1-YL)-
• DTXSID40196294
• UNII-FRS3LFU5QQ
• FRS3LFU5QQ
•  

• Inchi： 1S/C14H24O4/c1-2-3-4-5-6-7-8-9-10-11-12(13(15)16)14(17)18/h2,12H,1,3-11H2,(H,15,16)(H,17,18)
• InChI Key： BFPYGAODWSTTOP-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CCCCCCCCCC=C)=O

Computed Properties

• Exact Mass: 256.16752
• Monoisotopic Mass: 256.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.049
• Boiling Point: 412.6°C at 760 mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.482
• PSA: 74.6
• LogP: 3.46870